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molecular formula C6H6BrNO B047582 2-Bromo-5-methoxypyridine CAS No. 105170-27-2

2-Bromo-5-methoxypyridine

Cat. No. B047582
CAS RN: 105170-27-2
M. Wt: 188.02 g/mol
InChI Key: WULVUFYZVYHTFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08420642B2

Procedure details

2-Bromo-5-hydroxypyridine (5 mmol) is dissolved in DMF (10 ml) and NaH (1.4 eq., 60% suspension in liquid paraffin) is added. After 30 min iodomethane (2 eq.) is added and the reaction solution is stirred 3 days. The reaction solution is pored into water and extracted with methyl-tert.-butyl ether. The combined organic layers are dried over MgSO4 and the solvent is removed in vacuo. 2-Bromo-5-methoxy-pyridine is obtained as yellow oil in a yield of 79%; HPLC (method C): 1.49 min; LC-MS (method A): 1.16 min, 187.95 (M+H+).
Name
2-Bromo-5-hydroxypyridine
Quantity
5 mmol
Type
reactant
Reaction Step One
Name
DMF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
iodomethane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
2-Bromo-5-methoxy-pyridine
Yield
79%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][N:3]=1.[H-].[Na+].I[CH3:12].O>CN(C=O)C>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][CH3:12])=[CH:4][N:3]=1 |f:1.2|

Inputs

Step One
Name
2-Bromo-5-hydroxypyridine
Quantity
5 mmol
Type
reactant
Smiles
BrC1=NC=C(C=C1)O
Name
DMF
Quantity
10 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Step Three
Name
iodomethane
Quantity
0 (± 1) mol
Type
reactant
Smiles
IC
Step Four
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
the reaction solution is stirred 3 days
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with methyl-tert.-butyl ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers are dried over MgSO4
CUSTOM
Type
CUSTOM
Details
the solvent is removed in vacuo

Outcomes

Product
Details
Reaction Time
 3 d
Name
2-Bromo-5-methoxy-pyridine
Type
product
Smiles
BrC1=NC=C(C=C1)OC
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 79%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.